3-[2-(3-Triethoxysilylpropoxy)Ethoxy]Sulfolane

• Molecular Formula: C15H32O5SSi
• Molecular Weight: 352.6 g/mol
• IUPAC Name: triethoxy-[2-[1-(thiolan-2-yloxy)propoxy]ethyl]silane
• InChI: InChI=1S/C15H32O5SSi/c1-5-14(20-15-10-9-12-21-15)16-11-13-22(17-6-2,18-7-3)19-8-4/h14-15H,5-13H2,1-4H3
• InChI Key: JUOVIGBDJWCFHQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(OCC[Si](OCC)(OCC)OCC)OC1CCCS1

Description

3-[2-(3-Triethoxysilylpropoxy)Ethoxy]Sulfolane is an organosilicon compound with the molecular formula C15H32O7SSi. It is a liquid substance primarily used as a chemical intermediate in various industrial applications . The compound is known for its unique combination of sulfolane and silane functionalities, which impart distinct chemical properties.

Preparation Methods

The synthesis of 3-[2-(3-Triethoxysilylpropoxy)Ethoxy]Sulfolane typically involves the reaction of sulfolane with a triethoxysilylpropoxyethanol derivative. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve the use of catalysts and specific reaction conditions to optimize yield and purity .

Chemical Reactions Analysis

3-[2-(3-Triethoxysilylpropoxy)Ethoxy]Sulfolane undergoes various chemical reactions, including:

Hydrolysis: In the presence of moisture or water, the compound hydrolyzes to form ethanol and other by-products.

Substitution Reactions: The compound can participate in substitution reactions with various reagents, leading to the formation of different organosilicon derivatives.

Oxidation and Reduction:

Scientific Research Applications

3-[2-(3-Triethoxysilylpropoxy)Ethoxy]Sulfolane finds applications in several scientific research fields:

Chemistry: It is used as a chemical intermediate in the synthesis of other organosilicon compounds.

Biology and Medicine: The compound’s unique properties make it a candidate for research in drug delivery systems and biomedical applications.

Industry: It is utilized in the production of advanced materials, coatings, and adhesives due to its ability to enhance the properties of the final products.

Mechanism of Action

The mechanism of action of 3-[2-(3-Triethoxysilylpropoxy)Ethoxy]Sulfolane involves its interaction with various molecular targets. The silane group allows for strong bonding with surfaces, while the sulfolane moiety imparts solubility and stability. These interactions facilitate the compound’s use in enhancing material properties and enabling specific chemical reactions .

Comparison with Similar Compounds

3-[2-(3-Triethoxysilylpropoxy)Ethoxy]Sulfolane can be compared with other organosilicon compounds such as:

Tetrahydrofuryloxypropyltriethoxysilane: Similar in structure but with different functional groups, leading to varied applications.

Triethoxysilylpropoxyethanol: A precursor in the synthesis of this compound, with distinct reactivity and applications.

The uniqueness of this compound lies in its combined sulfolane and silane functionalities, which provide a versatile platform for various chemical and industrial applications .